molecular formula C11H14O2 B8468017 4-Allyloxyphenethyl alcohol

4-Allyloxyphenethyl alcohol

Cat. No. B8468017
M. Wt: 178.23 g/mol
InChI Key: MVYZQRZXZMUVKW-UHFFFAOYSA-N
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Description

4-Allyloxyphenethyl alcohol is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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properties

Product Name

4-Allyloxyphenethyl alcohol

Molecular Formula

C11H14O2

Molecular Weight

178.23 g/mol

IUPAC Name

2-(4-prop-2-enoxyphenyl)ethanol

InChI

InChI=1S/C11H14O2/c1-2-9-13-11-5-3-10(4-6-11)7-8-12/h2-6,12H,1,7-9H2

InChI Key

MVYZQRZXZMUVKW-UHFFFAOYSA-N

Canonical SMILES

C=CCOC1=CC=C(C=C1)CCO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2-(4-Hydroxyphenyl)ethanol (100 g), anhydrous potassium carbonate (100 g) and allyl bromide (98 g) were refluxed with stirring for 17 hours. The mixture was cooled, filtered (washing through with acetone) and evaporated under reduced pressure to give an oily residue. This residue was dissolved in diethyl ether, washed with aqueous sodium hydroxide, washed with saturated brine, dried (MgSO4) and evaporated in vacuo to afford an oil. This was chromatographed on a silica gel column using dichloromethane to afford 2-(4-allyloxyphenyl)ethanol (78 g).
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Synthesis routes and methods II

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The two-step synthetic procedure of Example 1 was repeated starting with 2-(4-hydroxyphenyl)ethyl alcohol. In this case 1.2 equivalents of allyl bromide was employed in the alkylation step and the intermediate 4-allyloxyphenethyl alcohol was obtained in 77% yield following vacuum distillation (104-112° C. at 0.2 torr). Esterification of the alcohol with methacrylic acid afforded 4-allyloxyphenethyl methacrylate (AOPMA) in 88% yield.
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